Sodium equilenin sulfate
Sodium equilenin sulfate
Brand Name:
Vulcanchem
CAS No.:
16680-48-1
VCID:
VC0196223
InChI:
InChI=1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/t16-,18-;/m0./s1
SMILES:
CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C18H18NaO5S
Molecular Weight:
369.4 g/mol
Sodium equilenin sulfate
CAS No.: 16680-48-1
VCID: VC0196223
Molecular Formula: C18H18NaO5S
Molecular Weight: 369.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 16680-48-1 |
|---|---|
| Product Name | Sodium equilenin sulfate |
| Molecular Formula | C18H18NaO5S |
| Molecular Weight | 369.4 g/mol |
| IUPAC Name | sodium;[(13S,14S)-13-methyl-17-oxo-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/t16-,18-;/m0./s1 |
| Standard InChIKey | DQIJAZCUWQSOEA-AKXYIILFSA-N |
| SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)O.[Na] |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | 3-(Sulfooxy)-estra-1,3,5,7,9-pentaen-17-one Sodium Salt; 3-Hydroxyestra-1,3,5,7,9-pentaen-17-one HydrogenSulfate Monosodium Salt; |
| PubChem Compound | 131874794 |
| Last Modified | Apr 15 2024 |
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